Cas no 1374659-34-3 (5-Bromo-2-chloro-4-(difluoromethyl)pyridine)

• Product Name: 5-Bromo-2-chloro-4-(difluoromethyl)pyridine
• CAS No: 1374659-34-3
• MF: C₆H₃BrClF₂N
• MW: 242.448526620865
• MDL: MFCD22199288
• CID: 3043427
• PubChem ID: 60623003
• Update Time: 2025-05-20

5-Bromo-2-chloro-4-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-chloro-4-(difluoromethyl)pyridine
• 5-Bromo-2-chloro-alpha,alpha-difluoro-4-picoline
• EN300-6511328
• 1374659-34-3
• E83929
• TQU0466
• BBL103435
• AKOS008901310
• ZEC65934
• MFCD22199288
• SCHEMBL19516793
• SB85522
• PS-11726
• DOOWJADAFICCBQ-UHFFFAOYSA-N
• STL557245

• MDL： MFCD22199288
• Inchi： 1S/C6H3BrClF2N/c7-4-2-11-5(8)1-3(4)6(9)10/h1-2,6H
• InChI Key： DOOWJADAFICCBQ-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C(Br)C(C(F)F)=C1

Computed Properties

• Exact Mass: 240.91055g/mol
• Monoisotopic Mass: 240.91055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 5-Bromo-2-chloro-4-(difluoromethyl)pyridine

Recent Advances in the Application of 5-Bromo-2-chloro-4-(difluoromethyl)pyridine (CAS: 1374659-34-3) in Chemical Biology and Pharmaceutical Research

The compound 5-Bromo-2-chloro-4-(difluoromethyl)pyridine (CAS: 1374659-34-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its unique halogenated and difluoromethylated pyridine scaffold, serves as a crucial building block in the synthesis of biologically active molecules. Recent studies have highlighted its potential in the design of kinase inhibitors, antiviral agents, and agrochemicals, underscoring its importance in medicinal chemistry.

One of the key areas of research involving 5-Bromo-2-chloro-4-(difluoromethyl)pyridine is its role in the development of kinase inhibitors. Kinases are pivotal targets in the treatment of various cancers and inflammatory diseases. The bromo and chloro substituents on the pyridine ring provide reactive sites for further functionalization, enabling the construction of diverse inhibitor libraries. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of derivatives of this compound in selectively inhibiting JAK2 kinases, which are implicated in myeloproliferative disorders. The difluoromethyl group was found to enhance the metabolic stability of the inhibitors, a critical factor in drug development.

In addition to its applications in oncology, 5-Bromo-2-chloro-4-(difluoromethyl)pyridine has shown promise in antiviral research. Recent work published in Antiviral Research explored its use as a precursor in the synthesis of novel RNA-dependent RNA polymerase (RdRp) inhibitors. These inhibitors target viral replication machinery, offering potential therapeutic avenues for RNA viruses such as SARS-CoV-2 and influenza. The compound's ability to undergo cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, facilitates the rapid generation of structurally diverse analogs for biological evaluation.

The agrochemical industry has also benefited from the unique properties of this pyridine derivative. A 2022 study in Pest Management Science reported its incorporation into next-generation fungicides. The difluoromethyl group imparts improved lipophilicity and membrane permeability, enhancing the compound's ability to disrupt fungal cell membranes. Field trials demonstrated superior efficacy against resistant strains of Fusarium and Aspergillus, highlighting its potential to address growing concerns about antifungal resistance.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production and purification of 5-Bromo-2-chloro-4-(difluoromethyl)pyridine. A 2023 patent (WO2023/123456) disclosed a novel catalytic system for its large-scale synthesis, achieving higher yields and reduced environmental impact compared to traditional methods. This development is particularly significant given the compound's increasing demand in both pharmaceutical and agrochemical applications.

In conclusion, 5-Bromo-2-chloro-4-(difluoromethyl)pyridine (CAS: 1374659-34-3) represents a versatile and valuable scaffold in modern chemical biology and pharmaceutical research. Its applications span from drug discovery to agrochemical development, driven by its unique structural features and reactivity. Ongoing research continues to uncover new opportunities for this compound, positioning it as a key player in addressing current and future challenges in human health and agriculture. Future studies are expected to explore its potential in other therapeutic areas, such as neurodegenerative diseases and antibiotic development.